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Compound of Interest

Compound Name: N-Ethylbuphedrone

Cat. No.: B3339934

An In-depth Examination of the Chemical Structure, Properties, and Pharmacological Profile of
a Synthetic Cathinone

N-Ethylbuphedrone (NEB) is a synthetic stimulant belonging to the cathinone class of
psychoactive substances.[1][2] As a derivative of the naturally occurring cathinone found in the
khat plant (Catha edulis), NEB has garnered attention within the scientific and forensic
communities for its potent pharmacological activity.[3] This technical guide provides a
comprehensive overview of N-Ethylbuphedrone, focusing on its chemical structure,
physicochemical properties, pharmacological actions, and analytical methodologies for its
detection and characterization.

Chemical Structure and Identification

N-Ethylbuphedrone is structurally characterized as the [3-ketone analogue of N,alpha-
diethylphenylethylamine.[1] Its chemical identity is defined by the International Union of Pure
and Applied Chemistry (IUPAC) as 2-(Ethylamino)-1-phenylbutan-1-one.[2][4] The molecule
possesses a chiral center at the alpha-carbon, indicating the existence of (R)- and (S)-
enantiomers, which may exhibit different pharmacological and toxicological profiles.[3]

Key identifiers and the basic chemical structure are presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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